Cas no 1956327-03-9 (2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide)

• Product Name: 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide
• CAS No: 1956327-03-9
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5211830
• Update Time: 2025-06-13

2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide

• Inchi： 1S/C12H14N4O/c1-2-13-12(17)8-5-14-11-10(8)16-9(6-15-11)7-3-4-7/h5-7H,2-4H2,1H3,(H,13,17)(H,14,15)
• InChI Key： JYUFPGIYXHTZNQ-UHFFFAOYSA-N
• SMILES： C12NC=C(C(NCC)=O)C1=NC(C1CC1)=CN=2

Additional information on 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide

Comprehensive Overview of 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide (CAS No. 1956327-03-9)

The compound 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide (CAS No. 1956327-03-9) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrrolopyrazine core substituted with a cyclopropyl group and an ethyl carboxamide moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in targeting signaling pathways involved in cell proliferation and inflammation.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments for conditions such as cancer and autoimmune diseases. The 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide structure aligns with this trend, as its pyrrolopyrazine scaffold is known to interact with ATP-binding sites of kinases. This interaction is crucial for modulating enzymatic activity, making it a valuable tool for researchers exploring targeted therapies. Additionally, the cyclopropyl substitution enhances the compound's metabolic stability, a key factor in drug development.

One of the most frequently searched questions in the context of heterocyclic compounds is their synthetic accessibility and scalability. The synthesis of 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide typically involves multi-step organic reactions, including cyclization and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods are of great interest to chemists and pharmaceutical manufacturers aiming to optimize production workflows.

The pharmacokinetic properties of 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide are another area of active research. Its lipophilicity and blood-brain barrier permeability are under investigation, as these factors determine its suitability for treating neurological disorders. Recent studies have also examined its potential as a selective inhibitor for specific kinase isoforms, which could reduce off-target effects and improve therapeutic outcomes. Such specificity is a hot topic in precision medicine, where tailored treatments are increasingly prioritized.

From a commercial perspective, the compound's intellectual property landscape is a critical consideration. Patents related to pyrrolopyrazine derivatives have seen a steady increase, reflecting their growing importance in drug development. Companies specializing in custom synthesis and contract research often highlight 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide as a key offering, catering to the needs of academic and industrial researchers. This aligns with the broader trend of outsourcing complex chemical synthesis to specialized firms.

Environmental and sustainability considerations are also shaping the discourse around this compound. Green chemistry principles, such as the use of biodegradable solvents and catalytic methods, are being applied to its synthesis to minimize waste and energy consumption. These practices resonate with the increasing emphasis on eco-friendly pharmaceutical production, a topic frequently searched by environmentally conscious stakeholders.

In summary, 2-Cyclopropyl-N-ethyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide (CAS No. 1956327-03-9) represents a fascinating intersection of chemistry, biology, and medicine. Its structural features, combined with its potential applications in targeted therapy and drug discovery, make it a compound of enduring interest. As research continues to uncover its full potential, it is likely to remain a focal point in the quest for innovative therapeutic solutions.